N-[(5-methyl-3-isoxazolyl)methyl]-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide

• IUPAC Name: N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-[methyl(2-phenylethyl)amino]-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C24H27N3O2/c1-18-14-22(26-29-18)17-25-23(28)24(15-20-10-6-7-11-21(20)16-24)27(2)13-12-19-8-4-3-5-9-19/h3-11,14H,12-13,15-17H2,1-2H3,(H,25,28)
• InChI Key: SWHWWTANKQVSDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CNC(=O)C2(CC3=CC=CC=C3C2)N(C)CCC4=CC=CC=C4
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

The compound “N-[(5-methyl-3-isoxazolyl)methyl]-2-[methyl(2-phenylethyl)amino]-2-indanecarboxamide” is a complex organic molecule. It contains several functional groups including an isoxazole ring, an indane ring, and an amide group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoxazole ring and the indane ring would contribute to the rigidity of the molecule, while the amide group could participate in hydrogen bonding.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the isoxazole ring could potentially increase the compound’s stability and resistance to metabolism if it’s used as a drug.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use and the results of further studies. If it shows promising biological activity, it could be further optimized and developed into a drug.